3-Bromo-2-methoxy-6-methylbenzoic acid

• IUPAC Name: 3-bromo-2-methoxy-6-methylbenzoic acid
• InChI: InChI=1S/C9H9BrO3/c1-5-3-4-6(10)8(13-2)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: APOARSSCSJLLOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Br)OC)C(=O)O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• CAS RN: 681467-88-9

Description

3-Bromo-2-methoxy-6-methylbenzoic acid is a chemical compound with the molecular formula C9H9BrO3 and a molecular weight of 245.07. It is a disubstituted benzoic acid.

Molecular Structure Analysis

The InChI code for 3-Bromo-2-methoxy-6-methylbenzoic acid is 1S/C9H9BrO3/c1-5-6 (10)3-4-7 (13-2)8 (5)9 (11)12/h3-4H,1-2H3, (H,11,12) and the InChI key is PZXLGCIJEFUSLH-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The melting point of 3-Bromo-2-methoxy-6-methylbenzoic acid is 162-163 °C. The predicted boiling point is 347.8±42.0 °C and the predicted density is 1.546±0.06 g/cm3. The predicted pKa is 3.35±0.31.

Scientific Research Applications

b. Smoothened Receptor Antagonists: Smoothened receptors are involved in the Hedgehog signaling pathway, which plays a critical role in embryonic development and tissue regeneration. Researchers explore 3-bromo-6-methoxy-2-methylbenzoic acid derivatives as potential Smoothened receptor antagonists for cancer therapy and tissue repair.

c. HIV-1 Entry Inhibitors: HIV-1 entry inhibitors target viral entry into host cells. Scientists investigate derivatives of this compound as potential inhibitors to prevent viral fusion and entry during HIV infection.

Conclusion

3-Bromo-2-methoxy-6-methylbenzoic acid plays a multifaceted role in scientific research, spanning medicinal chemistry, asymmetric synthesis, and method development. Its unique structural features make it a valuable tool for drug discovery and chemical investigations.

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Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding contact with skin and eyes, and ensuring adequate ventilation.

Mechanism of Action

Target of Action

It is used in the preparation of various biologically active compounds such as α-2 adrenoceptor agonists, smoothened receptor antagonists, and hiv-1 entry inhibitors .

Mode of Action

It’s known that benzylic compounds can undergo reactions like free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Given its use in the preparation of α-2 adrenoceptor agonists, smoothened receptor antagonists, and hiv-1 entry inhibitors , it can be inferred that it may influence pathways related to these biological targets.

Result of Action

Given its use in the preparation of various biologically active compounds , it can be inferred that it may have diverse effects depending on the specific biological target.